BENGHE Methodological & Application

Check Availability & Pricing

Introduction: A Multifaceted Building Block in
Modern Synthesis

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

3-Bromo-2-chloro-5-cyanobenzoic
Compound Name: d
aci

Cat. No.: B2420504

3-Bromo-2-chloro-5-cyanobenzoic acid is a highly functionalized aromatic compound that
serves as a versatile and valuable building block for synthetic chemists, particularly in the fields
of medicinal chemistry and materials science. Its strategic arrangement of distinct functional
groups—a carboxylic acid, a cyano moiety, and two different halogens (bromine and chlorine)
on a benzene ring—offers a rich platform for selective chemical transformations.

The true synthetic power of this molecule lies in the differential reactivity of its substituents. The
bromine and chlorine atoms provide orthogonal handles for metal-catalyzed cross-coupling and
nucleophilic aromatic substitution reactions, respectively. The electron-withdrawing nature of
the cyano and carboxyl groups significantly influences the reactivity of the aromatic ring,
activating it for certain transformations while directing others.[1][2] This guide provides a
detailed exploration of the key applications of 3-bromo-2-chloro-5-cyanobenzoic acid,
complete with detailed protocols and mechanistic insights to empower researchers in their
synthetic endeavors.

Physicochemical Properties and Safety Data

A thorough understanding of a reagent's properties and hazards is paramount for its safe and
effective use.
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Property Value Source
Molecular Formula C7H4BrClO:2 [3]
Molecular Weight 235.46 g/mol [3]
CAS Number 1805104-36-2 [4]

Off-white to light beige
Appearance , [5]
solid/powder

Data not consistently available;
Melting Point typical for similar substituted

benzoic acids.

Generally soluble in polar
Solubility organic solvents like DMF,
DMSO, and alcohols.

Safety and Handling: 3-Bromo-2-chloro-5-cyanobenzoic acid is classified as harmful if
swallowed and may cause skin, eye, and respiratory irritation.[3][6][7][8] Always handle this
compound in a well-ventilated fume hood while wearing appropriate personal protective
equipment (PPE), including safety goggles, gloves, and a lab coat.[5][8] For comprehensive
safety information, consult the full Safety Data Sheet (SDS) provided by the supplier before
use.[6]

Application I: Regioselective Palladium-Catalyzed
Cross-Coupling

The presence of two different halogens on the aromatic ring is a key feature that allows for
selective functionalization. In palladium-catalyzed cross-coupling reactions, such as the Suzuki-
Miyaura coupling, the carbon-bromine bond is significantly more reactive than the carbon-
chlorine bond.[9] This is due to the lower bond dissociation energy of the C-Br bond, which
facilitates the rate-determining oxidative addition step to the palladium(0) catalyst.[9] This
differential reactivity allows for the precise installation of a new carbon-carbon bond at the C3
position while leaving the chlorine atom at C2 untouched for subsequent transformations.
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Protocol 1: Suzuki-Miyaura Coupling of 3-Bromo-2-
chloro-5-cyanobenzoic Acid

This protocol details a general procedure for the selective coupling of an arylboronic acid at the

C3 position.

Workflow Overview:
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Combine Reactants:
- 3-Bromo-2-chloro-5-cyanobenzoic acid (1 equiv)
- Arylboronic acid (1.2 equiv)
- Base (e.g., K2CO3, 3 equiv)

:

Add Pd Catalyst & Solvent:
- Pd(PPh3)4 (0.05 equiv)
- Solvent (e.g., Dioxane/H20)

'

Heat & Stir:
- Inert atmosphere (N2 or Ar)
- 80-100 °C, 4-12 h

:

Aqueous Workup:
- Coolto RT

- Dilute with H20

- Acidify with HCI

'

Extraction:
- Extract with Ethyl Acetate

:

Purification:
- Dry organic layer (Na2S04)
- Concentrate in vacuo
- Column Chromatography

'

Final Product:
- 2-Chloro-5-cyano-3-arylbenzoic acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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